5-nitro-6-(8-quinolinyloxy)-4-pyrimidinamine

• IUPAC Name: 5-nitro-6-quinolin-8-yloxypyrimidin-4-amine
• InChI: InChI=1S/C13H9N5O3/c14-12-11(18(19)20)13(17-7-16-12)21-9-5-1-3-8-4-2-6-15-10(8)9/h1-7H,(H2,14,16,17)
• InChI Key: LZDVMNBOJHUXRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)OC3=NC=NC(=C3[N+](=O)[O-])N)N=CC=C2
• Molecular Formula: C13H9N5O3
• Molecular Weight: 283.24 g/mol
• Solubility: 33.8 [ug/mL] (The mean of the results at pH 7.4)

Description

5-nitro-6-(8-quinolinyloxy)-4-pyrimidinamine, also known as NQO1 bioactivatable drug, is a promising molecule in the field of cancer research. It is a prodrug that is activated by NAD(P)H: quinone oxidoreductase 1 (NQO1) enzyme, which is overexpressed in various cancer cells. This activation mechanism makes it a selective and potent anticancer agent.

Mechanism of Action

The 5-nitro-6-(8-quinolinyloxy)-4-pyrimidinamine enzyme reduces the nitro group of the prodrug to form a hydroxylamine intermediate, which undergoes a rearrangement to form a reactive quinone-imine species. The quinone-imine species can then react with cellular nucleophiles, such as thiols and amines, to form adducts that lead to cell death.
Biochemical and Physiological Effects:
The activation of 5-nitro-6-(8-quinolinyloxy)-4-pyrimidinamine bioactivatable drug leads to the formation of reactive oxygen species (ROS) and DNA damage, which ultimately results in cell death. The drug has also been shown to inhibit the growth and migration of cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-nitro-6-(8-quinolinyloxy)-4-pyrimidinamine bioactivatable drug is its selective activation mechanism, which makes it a potent and targeted anticancer agent. However, the activation of the drug is dependent on the expression level of 5-nitro-6-(8-quinolinyloxy)-4-pyrimidinamine enzyme, which can vary among different cancer cells. This can limit the effectiveness of the drug in some cases.

Future Directions

Future research on 5-nitro-6-(8-quinolinyloxy)-4-pyrimidinamine bioactivatable drug should focus on optimizing the synthesis method to improve the yield and purity of the final product. The development of more sensitive and specific assays for 5-nitro-6-(8-quinolinyloxy)-4-pyrimidinamine enzyme activity can also improve the screening of potential candidates for targeted cancer therapy. Additionally, the combination of 5-nitro-6-(8-quinolinyloxy)-4-pyrimidinamine bioactivatable drug with other anticancer agents can enhance its effectiveness and overcome drug resistance in cancer cells.

Scientific Research Applications

5-nitro-6-(8-quinolinyloxy)-4-pyrimidinamine bioactivatable drug has shown promising results in preclinical studies for the treatment of various cancers, including lung, breast, and pancreatic cancer. It has also shown potential in overcoming drug resistance in cancer cells. The selective activation mechanism of 5-nitro-6-(8-quinolinyloxy)-4-pyrimidinamine enzyme makes it a promising candidate for targeted cancer therapy.